N-(3-{[(2-methoxyphenyl)amino]carbonyl}phenyl)-3-methylbenzamide

• IUPAC Name: N-[3-[(2-methoxyphenyl)carbamoyl]phenyl]-3-methylbenzamide
• InChI: InChI=1S/C22H20N2O3/c1-15-7-5-8-16(13-15)21(25)23-18-10-6-9-17(14-18)22(26)24-19-11-3-4-12-20(19)27-2/h3-14H,1-2H3,(H,23,25)(H,24,26)
• InChI Key: LLEXBQFFSLLBKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC=CC(=C2)C(=O)NC3=CC=CC=C3OC
• Molecular Formula: C22H20N2O3
• Molecular Weight: 360.4 g/mol

Description

N-(3-{[(2-methoxyphenyl)amino]carbonyl}phenyl)-3-methylbenzamide is a compound of interest in the field of organic chemistry due to its unique molecular structure and properties.

Synthesis Analysis

• The synthesis of similar compounds involves reactions such as acylation, as seen in the preparation of N-3-hydroxyphenyl-4-methoxybenzamide, which was synthesized from 3-aminophenol and 4-metoxybenzoylchloride in THF (Karabulut et al., 2014).
• Another synthesis method for related compounds involves the reaction of various benzoyl chlorides with 2-amino-N-methyl-thiobenzamide, leading to the formation of 2-benzoylamino-N-methylthiobenzamides, which upon sodium methoxide-catalyzed ring closure give 3-methyl-2-phenylquinazoline-4-thiones (Hanusek et al., 2006).

Molecular Structure Analysis

• Studies on similar compounds have used X-ray diffraction and DFT calculations to determine molecular structure, as seen in the case of N-3-hydroxyphenyl-4-methoxybenzamide (Karabulut et al., 2014).

Chemical Reactions and Properties

• The reaction pathways and properties of related compounds can be influenced by the nature of external nucleophiles and reaction conditions, as observed in the palladium iodide catalyzed multicomponent carbonylative approaches to functionalized isoindolinone and isobenzofuranimine derivatives from 2-alkynylbenzamides (Mancuso et al., 2014).

Physical Properties Analysis

• The physical properties of similar compounds have been characterized using techniques such as NMR, IR, and GC-MS, as in the case of N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide (Al Mamari & Al Lawati, 2019).

Chemical Properties Analysis

• The chemical properties, such as reactivity and interaction capabilities, can be inferred from structural analyses and spectroscopic data, as seen in the structural and theoretical analysis of benzamide isomers (Moreno-Fuquen et al., 2022).

Scientific Research Applications

Crystal Structure Analysis

The crystal structure of related compounds has been analyzed to understand their crystallization behavior and molecular configurations. For instance, N-(p-methoxyphenyl-3-propyl)-p-bromobenzamide exhibits two crystalline polymorphs with different packing arrangements influenced by hydrogen bonds, showcasing the compound's polymorphism and its implications for material science (Yasuoka, Kasai, & Kakudo, 1969).

Intermolecular Interactions

Research on N-3-hydroxyphenyl-4-methoxybenzamide has shed light on the influence of intermolecular interactions on molecular geometry, highlighting the importance of dimerization and crystal packing in determining the compound's structural characteristics. This understanding can facilitate the design of more effective compounds by manipulating these interactions (Karabulut et al., 2014).

Antiviral Activity

A series of N-phenylbenzamide derivatives have been synthesized and tested for their antiviral activities, particularly against Enterovirus 71. These studies have identified compounds with promising antiviral properties, offering a foundation for developing new antiviral drugs (Ji et al., 2013).

Antioxidant Agents

N-arylbenzamides with various substituents have been evaluated for their antioxidant capacities. Some compounds have shown improved antioxidative properties, suggesting their potential as leads for developing novel antioxidant agents. This research demonstrates the role of molecular structure in antioxidant activity and provides insights into designing effective antioxidant compounds (Perin et al., 2018).

Molecular Docking and Halogen Bonding

The structural and theoretical analysis of benzamide isomers has revealed the significance of halogen bonding in molecular interactions, particularly in relation to their coupling with protein residues. This research underscores the potential of these compounds in pharmacophore development and drug design, highlighting the role of bromine atoms in enhancing ligand-protein interactions (Moreno-Fuquen et al., 2022).